Cas no 1135531-73-5 (2-Bromo-4-chloro-6-fluorobenzaldehyde)

2-Bromo-4-chloro-6-fluorobenzaldehyde structure
1135531-73-5 structure
Product Name:2-Bromo-4-chloro-6-fluorobenzaldehyde
CAS No:1135531-73-5
MF:C7H3BrClFO
MW:237.453523874283
MDL:MFCD12400895
CID:1026308
PubChem ID:70701183
Update Time:2025-04-20

2-Bromo-4-chloro-6-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-chloro-6-fluorobenzaldehyde
    • 2-bromo-4-chloro-6-fluoro-benzaldehyde
    • AK-61477
    • ANW-73462
    • CTK8C4900
    • KB-228821
    • MHISGFZIXPJJRW-UHFFFAOYSA-N
    • FCH1343248
    • Benzaldehyde, 2-bromo-4-chloro-6-fluoro-
    • ST2416555
    • AX8217822
    • Y3700
    • MDL: MFCD12400895
    • Inchi: 1S/C7H3BrClFO/c8-6-1-4(9)2-7(10)5(6)3-11/h1-3H
    • InChI Key: MHISGFZIXPJJRW-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1C=O)F)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Density: 1.779±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 256.1±35.0 ºC (760 Torr),
  • Flash Point: 108.7±25.9 ºC,
  • Solubility: Almost insoluble (0.071 g/l) (25 º C),

2-Bromo-4-chloro-6-fluorobenzaldehyde Pricemore >>

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2-Bromo-4-chloro-6-fluorobenzaldehyde Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  20 min, -75 °C
1.2 -75 °C; 1 h, -75 °C
1.3 Reagents: Acetic acid Solvents: Diethyl ether ;  -75 °C → rt
Reference
Preparation of pyrroloimidazole derivative as EGFR inhibitor for the treatment of cancer
, World Intellectual Property Organization, , ,

2-Bromo-4-chloro-6-fluorobenzaldehyde Raw materials

2-Bromo-4-chloro-6-fluorobenzaldehyde Preparation Products

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